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Compound of Interest

Compound Name: Clanfenur

Cat. No.: B1669152 Get Quote

Application Notes and Protocols for Clanfenur
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of Clanfenur solutions

for laboratory use, along with a summary of its chemical properties, mechanism of action, and

relevant biological data.

Introduction
Clanfenur is a substituted benzoylphenylurea with potential antineoplastic activity.[1] It

functions as a microtubule polymerization inhibitor by binding to the colchicine-binding site on

β-tubulin, thereby impeding tumor cell replication.[1] Additionally, studies have indicated that

Clanfenur can stimulate hematopoiesis in vivo and in vitro.[2]

Chemical and Physical Properties
A summary of the key chemical and physical properties of Clanfenur is provided in the table

below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1669152?utm_src=pdf-interest
https://www.benchchem.com/product/b1669152?utm_src=pdf-body
https://www.benchchem.com/product/b1669152?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB11178316.htm?N=China
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB11178316.htm?N=China
https://www.benchchem.com/product/b1669152?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8157470/
https://www.benchchem.com/product/b1669152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₆H₁₅ClFN₃O₂ [1][3]

Molecular Weight 335.76 g/mol [1][4]

Appearance White to off-white solid [1]

CAS Number 51213-99-1 [1][4]

Solubility

Poorly soluble in aqueous

solutions. Sparingly soluble in

DMSO (1-10 mg/mL). Slightly

soluble in Acetonitrile (0.1-1

mg/mL).

[1][5]

Storage
Short Term: 0°C, Long Term:

-20°C
[4]

Biological Activity and Quantitative Data
Clanfenur has demonstrated biological activity related to both its antineoplastic and

hematopoietic-stimulating effects.
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Biological
Effect

Observation
Dosage/Conce
ntration

Model System Reference

Antineoplastic

Activity

Inhibition of

microtubule

polymerization

Not specified In vitro [1]

Hematopoietic

Stimulation

Up to 112%

increase in

peripheral blood

granulocytes

Single injection C57Bl/6 mice [2]

Hematopoietic

Stem Cell Effects

47% (DFB) and

48% (CFN)

increases in

numbers of

CFUs

Not specified C57Bl/6 mice [2]

Hematopoietic

Stem Cell Effects

97% (DFB) and

95% (CFN)

increases in

CFUgm

Not specified C57Bl/6 mice [2]

Signaling Pathway and Mechanism of Action
The primary mechanism of action for Clanfenur as an antineoplastic agent is the disruption of

microtubule dynamics, which is crucial for cell division.
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Clanfenur Binds to Colchicine Site

Workflow for 10 mM Clanfenur Stock Solution

1. Weigh Clanfenur

2. Add DMSO

3. Dissolve Clanfenur

4. Aliquot

5. Store

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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